Quinaspar
Quinaspar
Brand Name:
Vulcanchem
CAS No.:
18921-65-8
VCID:
VC21077936
InChI:
InChI=1S/C20H20N6O5/c21-17-13-7-10(1-6-14(13)25-20(22)26-17)9-23-12-4-2-11(3-5-12)18(29)24-15(19(30)31)8-16(27)28/h1-7,15,23H,8-9H2,(H,24,29)(H,27,28)(H,30,31)(H4,21,22,25,26)/t15-/m0/s1
SMILES:
C1=CC(=CC=C1C(=O)NC(CC(=O)O)C(=O)O)NCC2=CC3=C(C=C2)N=C(N=C3N)N
Molecular Formula:
C20H20N6O5
Molecular Weight:
424.4 g/mol
Quinaspar
CAS No.: 18921-65-8
Cat. No.: VC21077936
Molecular Formula: C20H20N6O5
Molecular Weight: 424.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18921-65-8 |
|---|---|
| Molecular Formula | C20H20N6O5 |
| Molecular Weight | 424.4 g/mol |
| IUPAC Name | (2S)-2-[[4-[(2,4-diaminoquinazolin-6-yl)methylamino]benzoyl]amino]butanedioic acid |
| Standard InChI | InChI=1S/C20H20N6O5/c21-17-13-7-10(1-6-14(13)25-20(22)26-17)9-23-12-4-2-11(3-5-12)18(29)24-15(19(30)31)8-16(27)28/h1-7,15,23H,8-9H2,(H,24,29)(H,27,28)(H,30,31)(H4,21,22,25,26)/t15-/m0/s1 |
| Standard InChI Key | RJMVWPJFVJJJLO-HNNXBMFYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C(=O)N[C@@H](CC(=O)O)C(=O)O)NCC2=CC3=C(C=C2)N=C(N=C3N)N |
| SMILES | C1=CC(=CC=C1C(=O)NC(CC(=O)O)C(=O)O)NCC2=CC3=C(C=C2)N=C(N=C3N)N |
| Canonical SMILES | C1=CC(=CC=C1C(=O)NC(CC(=O)O)C(=O)O)NCC2=CC3=C(C=C2)N=C(N=C3N)N |
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